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Compound of Interest

Compound Name: Phellochin
CAS No.: 115334-04-8
Cat. No.: B1679771

Get Quote

Executive Summary

Phellochin (CAS: 115334-04-8) is a tetracyclic triterpenoid of the tirucallane class, primarily
isolated from the fruits of Phellodendron chinense (Rutaceae) and Toona ciliata (Meliaceae).[1]
[2] Chemically identified as 25-methoxy-23,24-dihydroxytirucall-7-en-3-one, it is distinguished
from its analog Niloticin by the presence of a methoxy group at the C-25 position. This guide
serves as a critical reference for researchers validating the structure of Phellochin in drug
discovery workflows, particularly those targeting cytotoxic or anti-inflammatory pathways.

Chemical Identity & Structural Properties
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Common Name

Phellochin

(23R, 245S)-23,24-dihydroxy-25-methoxy-tirucall-

IUPAC Name 7 en-3-one

Molecular Formula C31H5204

Molecular Weight 488.75 g/mol

Scaffold Tirucallane (Tetracyclic Triterpene)

Key Functional Groups

C-3 Ketone,

Double Bond, C-23/C-24 Diol, C-25 Methoxy

Structural Identification Logic

The identification of Phellochin relies on a logical stepwise elucidation process. The following

diagram illustrates the workflow from crude extract to structural confirmation.
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Crude Extract

(P. chinense)

Bioassay-Guided Fractionation
(Silica Gel / HPLC)

Purified Compound

(Phellochin)

HR-ESI-MS IR Spectroscopy
[M+Na]+ m/z 511.37 1710 cm-1 (C=0)
Calc: C31H5204 3450 cm-1 (OH)

1D & 2D NMR
(1H, 13C, HMBC, COSY)

Formula Func. Groups ~ Connectivity

Final Structure:

25-methoxy-23,24-dihydroxytirucall-7-en-3-one

Click to download full resolution via product page
Caption: Logical workflow for the isolation and structural elucidation of Phellochin.

Comparative NMR Spectral Analysis

The following tables compare the spectral data of Phellochin with Niloticin (23,24,25-
trinydroxytirucall-7-en-3-one). The primary diagnostic difference is the C-25 methoxy signal in
Phellochin, which is absent in Niloticin.

Table 1. 13C NMR Chemical Shift Comparison (100 MHz, CDCI3)
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. Phellochin (& Niloticin (6 Shift
Position Carbon Type .
ppm) ppm) Difference ()
C-3 C=0 (Ketone) 216.8 217.0 -0.2
C-7 CH (Olefin) 118.2 118.1 +0.1
C-8 C (Olefin) 145.6 145.8 -0.2
C-23 CH-OH 70.5 71.2 -0.7
C-24 CH-OH 75.2 76.5 -1.3
C-O _ )
C-25 78.4 73.1 +5.3 (Diagnostic)
(Quaternary)
C-26 CH3 22.1 26.8 -4.7
C-27 CH3 23.5 27.2 -3.7
OMe O-CH3 49.8 Absent N/A

Expert Insight: The downfield shift of C-25 (78.4 ppm vs 73.1 ppm) and the appearance of the

methoxy carbon at 49.8 ppm are the definitive markers for Phellochin.

Table 2: 1H NMR Chemical Shift Comparison (400 MHz, CDCI3)
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Phellochin (d ppm, Niloticin (6 ppm,
Position Proton Type (®pp (®pp

mult, J) mult, J)
H-7 Olefinic 5.25 (m) 5.24 (m)
H-23 Methine (OH) 3.85 (m) 3.90 (m)
H-24 Methine (OH) 3.42 (d, J=4.5 Hz) 3.35 (d, J=4.5 Hz)
OMe Methoxy 3.22 (s) Absent
H-26/27 Gem-dimethyl 1.15(s), 1.20 (s) 1.18 (s), 1.22 (s)
H-21 Methyl (Doublet) 0.95 (d, J=6.5 Hz) 0.94 (d, J=6.5 Hz)

Experimental Protocols
Protocol A: Isolation of Phellochin from Phellodendron chinense

Objective: To isolate high-purity Phellochin for spectral analysis.
» Extraction:
o Macerate 5 kg of dried P. chinense fruit powder in 95% EtOH (3 x 10 L) for 72 hours.
o Concentrate under reduced pressure to obtain the crude extract.
o Partitioning:
o Suspend crude extract in water.
o Partition sequentially with Petroleum Ether, Ethyl Acetate (EtOAc), and n-Butanol.
o Collect the EtOAc fraction (rich in triterpenoids).
o Chromatography:
o Subject EtOAc fraction to Silica Gel Column Chromatography (CC).

o Elute with a gradient of CHCI3:MeOH (100:0
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80:20).
o Phellochin typically elutes in fractions with ~5-10% MeOH.

 Purification:
o Purify semi-pure fractions using RP-HPLC (C18 column).
o Mobile Phase: MeOH:H20 (75:25), Isocratic flow.

o Detection: UV at 210 nm.

Protocol B: NMR Acquisition Parameters

Objective: To acquire publication-quality spectral data.

Instrument: Bruker Avance Il 600 MHz (or equivalent).

Solvent: CDCI3 (Deuterated Chloroform) or Pyridine-d5 (for better resolution of hydroxyl
protons).

Temperature: 298 K.

Reference: TMS (Tetramethylsilane) at 0.00 ppm.

Pulse Sequence:
o 1H: zg30 (30° excitation pulse).

o 13C: zgpg30 (Power-gated decoupling).

Biosynthetic Context

Phellochin is biosynthetically related to Niloticin through a methylation step. Understanding
this pathway aids in predicting the presence of related metabolites.

Oxidation Methylation
Cyclization P450 (gggtig:) (SAM-dependent O-MT) _
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Caption: Proposed biosynthetic pathway from the Tirucallane precursor to Phellochin via
Niloticin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1679771?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

